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Compound of Interest

Compound Name: Lignoceric acid-d47

Cat. No.: B3026126

An In-depth Technical Guide to Lighoceric Acid-
d47

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Lignoceric acid-d47, a deuterated analog of lignoceric acid. This document is
intended for use by professionals in research and drug development who require a reliable
internal standard for the quantitative analysis of very-long-chain fatty acids.

Core Properties and Physical State

Lignoceric acid-d47 is a synthetic, stable isotope-labeled form of lignoceric acid, a 24-carbon
saturated fatty acid. In its purified form, it exists as a solid at room temperature.[1] Its
appearance is typically a white to off-white solid. This deuterated standard is essential for
accurate quantification in mass spectrometry-based analytical methods, as it exhibits nearly
identical chemical and physical properties to its endogenous, non-labeled counterpart, but is
distinguishable by its higher mass.

Quantitative Data Summary

The following table summarizes the key quantitative data for Lignoceric acid-d47.
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Property Value Source
Physical State Solid [1]
Appearance White to off-white solid

Molecular Formula C24HD4702 [11[2]
Molecular Weight 415.9 g/mol [1]
Chemical Purity >98%

) ) >99% deuterated forms (d1-
Deuterium Incorporation

da7)
Solubility in Chloroform ~2 mg/mL
Solubility in THF ~5 mg/mL
Storage Temperature -20°C
Stability > 4 years at -20°C

Note: A precise melting point for the deuterated form is not readily available in the provided
search results. The melting point of non-deuterated lignoceric acid is in the range of 80-84°C
and can be used as an approximate reference.

Applications in Research and Drug Development

The primary application of Lignoceric acid-d47 is as an internal standard for the precise
quantification of lignoceric acid in biological samples using gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS/MS). The
accurate measurement of lignoceric acid is critical in the study and diagnosis of several
peroxisomal disorders, including X-linked adrenoleukodystrophy and Zellweger syndrome,
where the metabolism of very-long-chain fatty acids is impaired.

Experimental Protocols

The following section details a representative experimental protocol for the quantification of
lignoceric acid in human plasma using Lignoceric acid-d47 as an internal standard, followed
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by LC-MS/MS analysis. This protocol is a synthesis of established methods for very-long-chain
fatty acid analysis.

Materials and Reagents

e Human plasma samples

e Lignoceric acid-d47 (internal standard)
e Lignoceric acid (for calibration curve)
e Methanol (LC-MS grade)

e Chloroform (HPLC grade)

o Acetonitrile (LC-MS grade)

e Formic acid

» Deionized water

o Centrifuge tubes

o \Vortex mixer

e Centrifuge

« Nitrogen evaporator

LC-MS/MS system

Sample Preparation Workflow
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Caption: Experimental workflow for lignoceric acid quantification.
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Detailed Method

o Sample Spiking: To 100 pL of plasma sample in a centrifuge tube, add a known amount of
Lignoceric acid-d47 solution in methanol.

 Lipid Extraction: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.

e Phase Separation: Vortex the mixture vigorously for 1 minute, then add 0.5 mL of 0.9% NaCl
solution and vortex for another 30 seconds. Centrifuge at 2000 x g for 5 minutes to achieve
phase separation.

o Collection: Carefully transfer the lower organic phase containing the lipids to a new tube.
» Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

e Reconstitution: Reconstitute the dried lipid extract in a known volume (e.g., 100 pL) of the
initial mobile phase (e.g., acetonitrile/water).

e LC-MS/MS Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS
system.

o Chromatographic Separation: Employ a C18 reversed-phase column with a gradient
elution using mobile phases such as water with formic acid and acetonitrile with formic
acid.

o Mass Spectrometric Detection: Operate the mass spectrometer in negative ion mode
using Multiple Reaction Monitoring (MRM) to monitor the specific precursor-to-product ion
transitions for both lignoceric acid and Lignoceric acid-d47.

o Quantification: Construct a calibration curve by analyzing known concentrations of lignoceric
acid standards with a constant concentration of Lignoceric acid-d47. The concentration of
lignoceric acid in the samples is determined by comparing the peak area ratio of the analyte
to the internal standard against the calibration curve.

Safety and Handling

Lignoceric acid-d47 should be handled in a well-ventilated area. It is classified as causing
skin irritation, serious eye irritation, and may cause respiratory irritation. Appropriate personal

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3026126?utm_src=pdf-body
https://www.benchchem.com/product/b3026126?utm_src=pdf-body
https://www.benchchem.com/product/b3026126?utm_src=pdf-body
https://www.benchchem.com/product/b3026126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

protective equipment, including gloves and safety glasses, should be worn. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Logical Relationship of Quantification

The use of a deuterated internal standard like Lignoceric acid-d47 is fundamental for accurate
guantification in mass spectrometry. The following diagram illustrates the logical relationship in
this analytical approach.
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Caption: Logic of using a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3026126#physical-state-and-appearance-of-
lignoceric-acid-d47]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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